Cas no 39180-83-1 ((3,4-dimethylphenyl)methyl(ethyl)amine)

(3,4-dimethylphenyl)methyl(ethyl)amine Properties

Names and Identifiers

• N-(3,4-Dimethylbenzyl)ethanamine
• N-[(3,4-dimethylphenyl)methyl]ethanamine
• N-ethyl-3,4-dimethyl-Benzenemethanamine
• N-Ethyl-3,4-dimethylbenzylamine
• 7268AJ
• TRA0024661
• SY006083
• [(3,4-dimethylphenyl)methyl](ethyl)amine
• ST24048324
• +Expand

• MDL： MFCD11204729
• InChIKey： JTHLCDILGMWAOG-UHFFFAOYSA-N
• Inchi： 1S/C11H17N/c1-4-12-8-11-6-5-9(2)10(3)7-11/h5-7,12H,4,8H2,1-3H3
• SMILES： N([H])(C([H])([H])C([H])([H])[H])C([H])([H])C1C([H])=C([H])C(C([H])([H])[H])=C(C([H])([H])[H])C=1[H]

Computed Properties

• Exact Mass: 163.13600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Heavy Atom Count: 12
• Complexity: 122
• Topological Polar Surface Area: 12

Experimental Properties

• LogP: 2.80380
• PSA: 12.03000
• Flash Point: 99.6℃

(3,4-dimethylphenyl)methyl(ethyl)amine Security Information

(3,4-dimethylphenyl)methyl(ethyl)amine Customs Data

• HS CODE：2921499090
• Customs Data：

  China Customs Code:

  2921499090

  Overview:

  2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds